Cas no 407606-61-5 (BENZENE, 1,2,3,5-TETRABROMO-4-(2,3,6-TRIBROMOPHENOXY)-)

• Product Name: BENZENE, 1,2,3,5-TETRABROMO-4-(2,3,6-TRIBROMOPHENOXY)-
• CAS No: 407606-61-5
• MF: C₁₂H₃Br₇O
• MW: 722.479618310928
• CID: 3365502
• PubChem ID: 85816927
• Update Time: 2025-04-21

BENZENE, 1,2,3,5-TETRABROMO-4-(2,3,6-TRIBROMOPHENOXY)- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1,2,3,5-TETRABROMO-4-(2,3,6-TRIBROMOPHENOXY)-
• 6X8PW7FBZS
• 2,2',3,3',4,6,6'-Heptabromodiphenyl ether
• Q27265668
• DTXSID80879973
• BDE-176
• PBDE 176
• 407606-61-5
• UNII-6X8PW7FBZS

• Inchi： 1S/C12H3Br7O/c13-4-1-2-5(14)11(9(4)18)20-12-7(16)3-6(15)8(17)10(12)19/h1-3H
• InChI Key： SWUALKCOTZOSMY-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(Br)=C(OC2=C(Br)C=CC(Br)=C2Br)C(Br)=C1Br

Computed Properties

• Exact Mass: 721.44060Da
• Monoisotopic Mass: 715.44675Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 9.2Ų